Cas no 774575-27-8 (1-(4-Methoxyphenyl)sulfonylpiperidine-4-carbohydrazide)

• Product Name: 1-(4-Methoxyphenyl)sulfonylpiperidine-4-carbohydrazide
• CAS No: 774575-27-8
• MF: C₁₃H₁₉N₃O₄S
• MW: 313.372661828995
• MDL: MFCD04125166
• CID: 3060833
• PubChem ID: 4268983
• Update Time: 2025-11-02

1-(4-Methoxyphenyl)sulfonylpiperidine-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-((4-Methoxyphenyl)sulfonyl)piperidine-4-carbohydrazide
• MFCD04125166
• 1-[(4-methoxyphenyl)sulfonyl]piperidine-4-carbohydrazide
• EN300-231192
• BBL016477
• AKOS000319187
• 3R-1312
• 1-[(4-methoxyphenyl)sulfonyl]-4-piperidinecarbohydrazide
• 1-(4-methoxyphenyl)sulfonylpiperidine-4-carbohydrazide
• 1-(4-methoxybenzenesulfonyl)piperidine-4-carbohydrazide
• ALBB-002819
• 774575-27-8
• STK353620
• H22362
• 1-(4-Methoxyphenyl)sulfonylpiperidine-4-carbohydrazide

• MDL： MFCD04125166
• Inchi： 1S/C13H19N3O4S/c1-20-11-2-4-12(5-3-11)21(18,19)16-8-6-10(7-9-16)13(17)15-14/h2-5,10H,6-9,14H2,1H3,(H,15,17)
• InChI Key： MOLRFLIKQXGPSN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(N1CCC(C(NN)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 313.10962727g/mol
• Monoisotopic Mass: 313.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-Methoxyphenyl)sulfonylpiperidine-4-carbohydrazide

Professional Introduction to 1-(4-Methoxyphenyl)sulfonylpiperidine-4-carbohydrazide (CAS No. 774575-27-8)

1-(4-Methoxyphenyl)sulfonylpiperidine-4-carbohydrazide, a compound with the chemical identifier CAS No. 774575-27-8, represents a significant advancement in the field of medicinal chemistry and pharmacological research. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in the development of novel therapeutic agents. The structural framework of this molecule, featuring a sulfonylpiperidine core and a carbohydrazide moiety, positions it as a versatile intermediate for synthetic chemistry and a promising candidate for further pharmacological exploration.

The synthesis and characterization of 1-(4-Methoxyphenyl)sulfonylpiperidine-4-carbohydrazide involve intricate chemical transformations that highlight the compound's complexity and potential utility. The presence of the 4-methoxyphenyl substituent contributes to the molecule's overall polarity and reactivity, making it an attractive scaffold for designing molecules with specific biological activities. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its incorporation into various research and development pipelines.

In the realm of medicinal chemistry, sulfonylpiperidine derivatives have been extensively studied for their role in modulating biological pathways. The piperidine ring, known for its ability to enhance bioavailability and metabolic stability, serves as an ideal core for drug-like molecules. When combined with a sulfonyl group, the resulting structure often exhibits enhanced binding affinity to biological targets, making it a valuable component in the design of small-molecule inhibitors. The carbohydrazide functional group further expands the chemical space available for derivatization, allowing researchers to fine-tune the properties of the molecule to meet specific pharmacological requirements.

The< strong>carbohydrazide moiety in 1-(4-Methoxyphenyl)sulfonylpiperidine-4-carbohydrazide is particularly noteworthy due to its reactivity and potential for forming covalent bonds with biological targets. This feature has been exploited in the development of probes and inhibitors that require high selectivity and potency. The< strong>4-methoxyphenyl substituent, on the other hand, contributes to the molecule's solubility and interaction with biological membranes, enhancing its pharmacokinetic profile. Together, these structural elements make 1-(4-Methoxyphenyl)sulfonylpiperidine-4-carbohydrazide a compelling candidate for further investigation.

Recent studies have demonstrated the utility of sulfonylpiperidine derivatives in addressing various therapeutic challenges. For instance, compounds with similar structural motifs have shown promise in inhibiting enzymes involved in inflammatory pathways, making them relevant for treating conditions such as arthritis and autoimmune diseases. Additionally, these derivatives have been explored as potential treatments for neurological disorders, where their ability to cross the blood-brain barrier is particularly valuable. The< strong>sulfonylpiperidine scaffold has also been investigated for its antimicrobial properties, highlighting its broad spectrum of potential applications.

The< strong>carbohydrazide functional group has been particularly interesting in the context of targeted protein degradation technologies. These technologies leverage covalent interactions between small molecules and disease-causing proteins to induce their degradation by cellular machinery. The reactivity of carbohydrazides allows them to form stable bonds with specific amino acid residues on target proteins, leading to their selective elimination from cells. This approach has opened new avenues for treating diseases caused by protein misfolding or overexpression, such as certain types of cancer and genetic disorders.

The synthesis of 1-(4-Methoxyphenyl)sulfonylpiperidine-4-carbohydrazide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These methodologies not only improve yield but also enable access to complex derivatives with tailored properties. The growing sophistication of synthetic chemistry has made it possible to explore increasingly intricate molecular architectures, expanding the toolkit available for drug discovery.

The< strong>4-methoxyphenyl substituent plays a crucial role in determining the electronic properties and binding characteristics of 1-(4-Methoxyphenyl)sulfonylpiperidine-4-carbohydrazide. This aromatic group can participate in π-stacking interactions with biological targets, enhancing binding affinity and selectivity. Additionally, the methoxy group introduces a polar moiety that can improve solubility and interactions with aqueous environments within cells. These features make it an attractive component for designing molecules that require both hydrophobicity and hydrophilicity balance.

In conclusion, 1-(4-Methoxyphenyl)sulfonylpiperidine-4-carbohydrazide (CAS No. 774575-27-8) represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its unique structural features—combining a< strong>sulfonylpiperidine core with a< strong>carbohydrazide moiety—make it a versatile intermediate for synthetic chemistry and a promising candidate for further pharmacological exploration. The presence of a< strong>4-methoxyphenyl substituent enhances its solubility and interaction with biological targets, while its overall architecture positions it as an ideal scaffold for designing novel therapeutic agents.